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Compound of Interest

Compound Name: OUP-186
CAS No.: 1480830-24-7
Cat. No.: B609792
. J

For Researchers, Scientists, and Drug Development Professionals

In the fast-paced world of drug discovery, the introduction of novel chemical entities like OUP-
186, a potent histamine H3 receptor antagonist, offers exciting therapeutic possibilities.
However, with great potential comes the critical responsibility of ensuring the safety of the
researchers who handle these compounds daily. This guide provides essential, immediate
safety and logistical information for the handling and disposal of OUP-186, moving beyond a
simple checklist to instill a deep understanding of the principles of safe laboratory practice.

Understanding the Compound: What We Know
About OUP-186

OUP-186 is a high-affinity, species-selective histamine H3 receptor antagonist. Research has
shown its ability to suppress the proliferation of breast cancer cells and induce apoptosis.[1]
While it is shipped as a non-hazardous chemical under ambient temperatures, the toxicological
properties of OUP-186 have not been fully elucidated.[2] This lack of comprehensive hazard
data necessitates a cautious approach, treating the compound as potentially hazardous and
adhering to stringent safety protocols.

Physicochemical Properties of OUP-186:
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Property Value Source

CAS Number 1480830-24-7 MedKoo Biosciences|2]
Appearance Solid powder MedKoo Biosciences|2]
Solubility Soluble in DMSO MedKoo Biosciences|2]

Short term (days to weeks): O -
Storage 4°C, dry and dark. Long term MedKoo Biosciences|2]
(months to years): -20°C.

The Core of Safety: A Risk-Based Approach to
Personal Protective Equipment (PPE)

Given the limited specific toxicity data for OUP-186, a risk-based approach to PPE selection is
paramount. The following recommendations are based on the general principles of handling
potent, biologically active small molecules and should be considered the minimum requirement.

Engineering Controls: Your First Line of Defense

Before any personal protective equipment is donned, engineering controls must be in place to
minimize exposure.

e Chemical Fume Hood: All handling of OUP-186 powder, including weighing and preparation
of stock solutions, must be conducted in a certified chemical fume hood. This is the most
critical engineering control to prevent inhalation of the powder.

o Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment: A Barrier Between You
and the Hazard

The following PPE is mandatory when handling OUP-186:

e Gloves: Double gloving with nitrile gloves is required. The outer glove should be changed
immediately upon contamination. Inspect gloves for any signs of damage before use.
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Eye Protection: Chemical safety goggles are mandatory to protect against splashes or
airborne particles. A face shield should be worn in conjunction with goggles when there is a
significant risk of splashing, such as during the preparation of large volume solutions.

Lab Coat: A clean, buttoned lab coat, preferably with elastic cuffs, must be worn at all times
in the laboratory.

Respiratory Protection: For routine handling within a chemical fume hood, respiratory
protection is not typically required. However, in the event of a spill or when working outside
of a fume hood (which is strongly discouraged), a NIOSH-approved N95 respirator or higher
should be used.

Operational Plan: From Receipt to Disposal

A clear and concise operational plan is essential for the safe management of OUP-186 in the

laboratory.

Receiving and Unpacking

Upon receipt, visually inspect the outer packaging for any signs of damage.
Transport the unopened package to the designated laboratory area.

Don the appropriate PPE (double gloves, lab coat, and safety goggles) before opening the
package inside a chemical fume hood.

Carefully remove the primary container and inspect it for any leaks or damage.

Wipe the exterior of the primary container with a damp cloth to remove any potential external
contamination.

Log the receipt of the compound in your chemical inventory.

Weighing and Solution Preparation

All weighing of OUP-186 powder must be performed inside a chemical fume hood on a tared
weigh boat.
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Use dedicated spatulas and other equipment for handling the powder.

To prepare solutions, add the solvent (e.g., DMSO) slowly to the powder to avoid generating
dust.

Cap the vial or container securely and vortex or sonicate as needed to ensure complete
dissolution.

Clearly label the solution with the compound name, concentration, solvent, date of
preparation, and your initials.

Experimental Use

e When using solutions of OUP-186, always wear the prescribed PPE.
e Avoid skin contact and inhalation of aerosols.

o Work in a well-ventilated area, preferably within a fume hood for any procedures with a
higher risk of aerosol generation.

Disposal Plan: A Responsible Conclusion

Proper disposal of OUP-186 and contaminated materials is crucial to protect both personnel
and the environment.

» Solid Waste: All disposable materials that have come into contact with OUP-186, including
gloves, weigh boats, and paper towels, must be disposed of in a designated hazardous
chemical waste container.

Ligquid Waste: Unused solutions of OUP-186 and any contaminated solvents should be
collected in a clearly labeled hazardous liquid waste container. Do not pour any OUP-186
solutions down the drain.

Empty Containers: Empty primary containers should be triple-rinsed with an appropriate
solvent. The rinsate should be collected as hazardous liquid waste. The rinsed container can
then be disposed of as regular laboratory glass waste, unless institutional policy dictates
otherwise.
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Emergency Procedures: Preparedness is Key

Spills:

o Evacuate: Immediately evacuate the area of the spill.

 Alert: Notify your supervisor and any other personnel in the vicinity.

 |solate: Restrict access to the spill area.

o PPE: Don appropriate PPE, including a respirator if the spill is large or outside a fume hood.

o Contain and Clean: Use a chemical spill kit to absorb the spill. For solid spills, gently cover
with absorbent material to avoid raising dust. For liquid spills, absorb with an inert material.

o Decontaminate: Clean the spill area with a suitable decontaminating solution.
» Dispose: Collect all cleanup materials in a hazardous waste container.

Personal Exposure:

Skin Contact: Immediately wash the affected area with soap and copious amounts of water
for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting.

In all cases of personal exposure, seek immediate medical attention and provide the medical
personnel with as much information as possible about the compound.

Visualization of Key Processes

To further clarify the essential safety workflows, the following diagrams are provided.
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Risk Assessment

Handling OUP-186
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Caption: PPE Selection Workflow for OUP-186.
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Waste Generation

End of Experiment with OUP-186
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Caption: Disposal Workflow for OUP-186 and Contaminated Materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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